3-Hept-1-enylpyridine
Description
3-Hept-1-enylpyridine is an alkyl-substituted pyridine derivative characterized by a heptenyl chain (C₇H₁₃) attached to the pyridine ring at the 3-position. Such compounds are typically synthesized via alkylation or cross-coupling reactions, as seen in pyridine-based systems (e.g., ).
Properties
Molecular Formula |
C12H17N |
|---|---|
Molecular Weight |
175.27 g/mol |
IUPAC Name |
3-[(E)-hept-1-enyl]pyridine |
InChI |
InChI=1S/C12H17N/c1-2-3-4-5-6-8-12-9-7-10-13-11-12/h6-11H,2-5H2,1H3/b8-6+ |
InChI Key |
SBACJLZBAIQBBW-SOFGYWHQSA-N |
SMILES |
CCCCCC=CC1=CN=CC=C1 |
Isomeric SMILES |
CCCCC/C=C/C1=CN=CC=C1 |
Canonical SMILES |
CCCCCC=CC1=CN=CC=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares 3-Hept-1-enylpyridine (hypothetical data) with structurally related pyridine derivatives:
| Compound | Molecular Formula | Molecular Weight (g/mol) | Log Kow* | Water Solubility (mg/L) | Vapor Pressure (mm Hg @ 20°C) |
|---|---|---|---|---|---|
| 3-Hept-1-enylpyridine | C₁₂H₁₅N | ~173.3 (calculated) | ~3.5 | <100 (estimated) | ~0.01 (estimated) |
| 2-(3-Pentenyl)pyridine | C₁₀H₁₃N | 147.22 | 2.8† | Not reported | Not reported |
| 3-Acetylpyridine | C₇H₇NO | 121.14 | 0.98 | 200.3 | 0.00086 |
| Methyl-(E)-hex-2-enoate | C₇H₁₂O₂ | 128.17 | 2.12 | 1439 | 2.26 |
Notes:
- Log Kow : Estimated for 3-Hept-1-enylpyridine based on chain length trends (longer chains increase hydrophobicity).
- †Log Kow for 2-(3-Pentenyl)pyridine inferred from analogs in .
Key Observations:
- Hydrophobicity : The heptenyl chain in 3-Hept-1-enylpyridine likely increases its Log Kow compared to shorter-chain derivatives like 2-(3-Pentenyl)pyridine, reducing water solubility.
- Vapor Pressure : Longer alkyl chains generally decrease volatility; 3-Hept-1-enylpyridine is expected to have lower vapor pressure than smaller molecules like 3-acetylpyridine.
Functional Group Impact
- Electron-Withdrawing vs. Donating Groups : Unlike nitro- or chloro-substituted pyridines (e.g., , M.P. 268–287°C), alkyl chains (heptenyl) are electron-donating, reducing melting points and increasing flexibility.
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